Ionic liquid-catalysed regioselective oxygenation of quinoxalin-2(1H)-ones under visible-light conditions†
New Journal of Chemistry Pub Date: 2023-11-13 DOI: 10.1039/D3NJ04496C
Abstract
Ionic liquid-catalysed oxygenation of quinoxalin-2(1H)-one utilizing aerobic oxygen as a green oxidant under visible light conditions at room temperature has been described. Various N-1-alkyl and aryl-substituted quinoxalin-2(1H)-ones provided good yields of the desired products. The ionic-liquid tetramethylammonium hydroxide (TMAH) employed is readily available and promotes the oxygenation under additive and base-free conditions. The present procedure illustrates the applicability at gram scale reactions and showcases the subsequent conversion of the target product into glycogen phosphorylase inhibitors.
Recommended Literature
- [1] Back cover
- [2] Front cover
- [3] Dual-functional semiconductor-decorated upconversion hollow spheres for high efficiency dye-sensitized solar cells†
- [4] Back cover
- [5] Improved in situ isotope analysis of low-Pb materials using LA-MC-ICP-MS with parallel ion counter and Faraday detection
- [6] Colorimetric plasmon sensors with multilayered metallic nanoparticle sheets†
- [7] Electron transport properties of calix[4]arene based systems in a metal–molecule–metal junction†
- [8] Reaction engineering and kinetics of algae conversion to biofuels and chemicals via pyrolysis and hydrothermal liquefaction
- [9] Limit cycles in the plane. An equivalence class of homogeneous systems
- [10] Back cover
